Cas no 893611-74-0 ((5-bromo-2-methoxyphenyl)methyl(butyl)amine)

• Product name: (5-bromo-2-methoxyphenyl)methyl(butyl)amine
• CAS No: 893611-74-0
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 5234170
• PubChem ID: 2986213

(5-bromo-2-methoxyphenyl)methyl(butyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(5-bromo-2-methoxybenzyl)-N-butylamine
• Benzenemethanamine, 5-bromo-N-butyl-2-methoxy-
• (5-bromo-2-methoxyphenyl)methyl(butyl)amine

• Inchi： 1S/C12H18BrNO/c1-3-4-7-14-9-10-8-11(13)5-6-12(10)15-2/h5-6,8,14H,3-4,7,9H2,1-2H3
• InChI Key： YAXVWQYVFKULTM-UHFFFAOYSA-N
• SMILES： C1(CNCCCC)=CC(Br)=CC=C1OC

Additional information on (5-bromo-2-methoxyphenyl)methyl(butyl)amine

Introduction to (5-Bromo-2-Methoxyphenyl)Methyl(Butyl)Amine (CAS No. 893611-74-0)

(5-Bromo-2-Methoxyphenyl)Methyl(Butyl)Amine, identified by the CAS number 893611-74-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, agrochemicals, and advanced materials development. The molecule consists of a brominated aromatic ring with a methoxy substituent, coupled with a butylamine group, making it a valuable intermediate in organic synthesis.

The synthesis of (5-Bromo-2-Methoxyphenyl)Methyl(Butyl)Amine typically involves multi-step reactions, often employing nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. Researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-nitrogen bond, which has proven highly effective in forming stable amine derivatives.

In terms of applications, this compound has shown promise in the development of bioactive molecules. For instance, studies have demonstrated its potential as a lead compound in anti-inflammatory drug design. The bromine substituent on the aromatic ring contributes to its pharmacokinetic properties, while the butylamine group enhances solubility and bioavailability. Additionally, this compound has been investigated for its role in agrochemicals, particularly as a precursor for fungicides and herbicides.

Recent research has also highlighted the role of (5-Bromo-2-Methoxyphenyl)Methyl(Butyl)Amine in polymer chemistry. Its ability to act as a building block for polyurethanes and other high-performance polymers has opened new avenues for material innovation. The compound's reactivity under various polymerization conditions makes it an attractive candidate for developing lightweight yet durable materials suitable for aerospace and automotive industries.

The environmental impact of synthesizing and using this compound has been a focus of recent studies. Efforts are being made to develop greener synthesis routes that minimize waste and energy consumption. For example, solvent-free reactions and biocatalytic methods are being explored to enhance the sustainability of producing (5-Bromo-2-Methoxyphenyl)Methyl(Butyl)Amine.

In conclusion, (5-Bromo-2-Methoxyphenyl)Methyl(Butyl)Amine (CAS No. 893611-74-0) is a multifaceted compound with wide-ranging applications across various scientific domains. Its unique structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing modern chemistry and technology.